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Trilinolein: An Overview

Trilinolein is a triacylglycerol (a core lipid molecule) in which all three fatty acid chains attached to the

glycerol backbone are linoleic acid (a polyunsaturated omega-6 fatty acid with the notation C18:2) [1]. Its

structure is a key determinant of its physical and biological properties.

The table below summarizes its fundamental chemical identity.

Property Description

CAS Number 537-40-6 [2] [3] [4]

Systematic Name 1,2,3-Trilinoleoylglycerol [3]

Molecular Formula C₅₇H₉₈O₆ [2] [3] [4]

Molecular Weight 879.38 g/mol [2] [3]

Purity (Commercial) ≥ 98% (HPLC) [4]

Physical Form Light yellow to colorless liquid [2] [4]

Density 0.919 - 0.929 g/mL at 20 °C [2] [4]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s630364?utm_src=pdf-body
https://www.smolecule.com/products/s630364?utm_src=pdf-interest
https://www.smolecule.com/products/s630364?utm_src=pdf-body
https://www.smolecule.com/products/s630364?utm_src=pdf-body
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/trilinolein
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4340173.aspx
https://www.chemsrc.com/en/cas/537-40-6_246242.html
https://www.chemimpex.com/products/39108?srsltid=AfmBOor79RDy0MR0dyvPpS4SJNV9LT60jB-AReE8ZAju8LcJlPuBJ01A
https://www.chemsrc.com/en/cas/537-40-6_246242.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4340173.aspx
https://www.chemsrc.com/en/cas/537-40-6_246242.html
https://www.chemimpex.com/products/39108?srsltid=AfmBOor79RDy0MR0dyvPpS4SJNV9LT60jB-AReE8ZAju8LcJlPuBJ01A
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4340173.aspx
https://www.chemsrc.com/en/cas/537-40-6_246242.html
https://www.chemimpex.com/products/39108?srsltid=AfmBOor79RDy0MR0dyvPpS4SJNV9LT60jB-AReE8ZAju8LcJlPuBJ01A
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4340173.aspx
https://www.chemimpex.com/products/39108?srsltid=AfmBOor79RDy0MR0dyvPpS4SJNV9LT60jB-AReE8ZAju8LcJlPuBJ01A
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4340173.aspx
https://www.chemimpex.com/products/39108?srsltid=AfmBOor79RDy0MR0dyvPpS4SJNV9LT60jB-AReE8ZAju8LcJlPuBJ01A
https://www.smolecule.com/products/s630364?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Description

Storage Condition Store at ≤ -10 °C to -20 °C [2] [4]

Sources and Isolation

Trilinolein can be sourced both synthetically and from nature. For pharmaceutical and research applications,

it is available as a purified synthetic compound [2] [4]. It is also a natural component of various plants, and

research has focused on isolating it from these sources.

One detailed protocol for isolating trilinolein from the roots of Cyphostemma adenocaule is summarized in

the workflow below [5].
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Plant Material
(Cyphostemma adenocaule roots)

1. Extraction
Solvent: Methanol

2. Fractionation
(Column Chromatography)
Stationary Phase: Silica gel

Mobile Phase: n-Hexane/Ethyl Acetate,
Ethyl Acetate/Chloroform,

Chloroform/Methanol
(Gradient increasing polarity)

3. Further Purification
(Column Chromatography)

Stationary Phase: Sephadex-LH20
Mobile Phase: 100% Methanol

4. Final Purification
Solvent: Chloroform

Isolated Trilinolein
(Yellow semi-solid)

Click to download full resolution via product page

Beyond this specific example, trilinolein is also a known constituent of other significant medicinal plants,

most notably Panax pseudoginseng (a Chinese herb also known as Sanchi) [6] [7]. It is also a component of

various seed and plant oils [1].
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Documented Bioactivities and Mechanisms

Trilinolein has demonstrated several promising biological activities in pre-clinical studies, with a number of

mechanisms proposed.

Antioxidant Activity

A foundational study measured the in vitro antioxidant activity of trilinolein using enhanced

chemiluminescence. The results demonstrated potent dose-dependent free radical scavenging [6].

The table below quantifies its performance compared to other compounds in this assay.

Compound Tested
Tested Concentration
Range

Maximal Reduction
of OFR

Notes

Trilinolein 10⁻¹⁰ to 10⁻⁶ M -48.0% [6] Most potent

compound tested

Trolox (Water-soluble

vitamin E analog)

Not specified -39.2% [6] Common antioxidant

control

Catechin (Plant

antioxidant)

Not specified -40.0% [6] Potent activity

Linoleic Acid (C18:2) 10⁻⁹ to 10⁻⁷ M -31.9% [6] Dose-responsive

Palmitic Acid (C16:0,
Saturated)

10⁻⁷ to 10⁻⁶ M -15.2% [6] Weak activity

This antioxidant effect is considered a primary mechanism for its observed cardioprotective action, which

includes preserving mitochondrial ultrastructure in rat hearts subjected to ischemia [7].

Cardiovascular and Other Cellular Effects

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s630364?utm_src=pdf-body
https://www.smolecule.com/products/s630364?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8950309/
https://pubmed.ncbi.nlm.nih.gov/8950309/
https://pubmed.ncbi.nlm.nih.gov/8950309/
https://pubmed.ncbi.nlm.nih.gov/8950309/
https://pubmed.ncbi.nlm.nih.gov/8950309/
https://pubmed.ncbi.nlm.nih.gov/8950309/
https://www.semanticscholar.org/paper/The-in-vitro-antioxidant-activity-of-trilinolein-as-Chan-Cheng/108bca0a539a902ffdc0773414718b8d792c9877
https://www.smolecule.com/products/s630364?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Research has elucidated several other specific mechanisms through which trilinolein exerts its effects,

particularly on cardiovascular and cancer cells. The following diagram integrates these key mechanistic

pathways based on multiple studies [5] [7].
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Research Applications and Market Outlook

Trilinolein is utilized across multiple industries, reflecting its versatility [8] [4]:

Pharmaceuticals: Investigated for its cardioprotective, anti-proliferative, and anti-apoptotic effects. It
also serves as a carrier for lipophilic drugs to improve bioavailability.

Cosmetics: Used in skincare formulations for its moisturizing properties and ability to improve skin
elasticity.
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Food Industry: Functions as a natural emulsifier to enhance texture and stability.

Agriculture: Acts as a surfactant in pesticide formulations.

The market for trilinolein is expected to grow, with one analysis projecting a compound annual growth rate

(CAGR of 14.3%) from 2025 to 2032, indicating rising interest and application potential [8].

Key Information Gaps and Next Steps for Researchers

Synthetic Routes Not Detailed: The search results confirm trilinolein is available synthetically but

do not provide detailed laboratory-scale synthesis protocols, reaction conditions, or yield optimization
data.

Focus on Natural Isolation: The most detailed experimental protocol available is for isolation from a
plant source, not for de novo chemical synthesis [5].

To address these gaps in your technical guide, I suggest you:

Consult specialized chemistry databases like SciFinder or Reaxys for detailed synthetic patents and
papers.

Search for literature on glycerol esterification and enzymatic synthesis of triglycerides for potential
methodologies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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